Cas no 1261899-85-7 (5-Methoxy-3-(3-nitrophenyl)benzoic acid)

• Product Name: 5-Methoxy-3-(3-nitrophenyl)benzoic acid
• CAS No: 1261899-85-7
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD18320441
• CID: 2762176
• PubChem ID: 53226343
• Update Time: 2025-04-21

5-Methoxy-3-(3-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320441
• 1261899-85-7
• DTXSID30690054
• 5-Methoxy-3-(3-nitrophenyl)benzoic acid, 95%
• 5-Methoxy-3'-nitro[1,1'-biphenyl]-3-carboxylic acid
• 5-METHOXY-3-(3-NITROPHENYL)BENZOIC ACID
• 5-Methoxy-3-(3-nitrophenyl)benzoic acid

• MDL： MFCD18320441
• Inchi： 1S/C14H11NO5/c1-20-13-7-10(5-11(8-13)14(16)17)9-3-2-4-12(6-9)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： NOLULFDVESLMJJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06372245Da
• Monoisotopic Mass: 273.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.4Ų